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Chemical Profile: Tridecanoic Acid-d9

Tridecanoic acid-d9 is a deuterium-labeled version of Tridecanoic acid, a 13-carbon, saturated fatty acid.

The "d9" indicates that nine hydrogen atoms in the alkyl chain have been replaced by deuterium, increasing

its molecular weight and making it ideal for use as an internal standard in quantitative mass spectrometry [1].

Basic Properties:

Molecular Formula: C₁₃H₁₇D₉O₂ [1]
Molecular Weight: 223.40 g/mol [1]

CAS Number: Information not found in search results
Appearance: Likely a white or off-white solid (based on its non-deuterated form) [2] [3]

Stock Solution Preparation Protocol

Materials and Equipment

Compound: Tridecanoic acid-d9 [1]

Balance: Analytical balance with accuracy to 0.01 mg
Volumetric Flask: Class A, choose size based on desired stock concentration (e.g., 10 mL or 25 mL)

Solvent: Anhydrous, high-purity organic solvent (see solvent selection table below)
Pipettes: Positive displacement pipettes for viscous solvents

Personal Protective Equipment (PPE): Lab coat, safety glasses, and nitrile gloves
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Solvent Selection

The choice of solvent is critical for solubility and compatibility with your downstream applications. The

table below summarizes options based on the properties of non-deuterated Tridecanoic acid [2] [3].

Table 1: Solvent Options for Tridecanoic Acid-d9 Stock Solution

Solvent
Solubility (for non-
deuterated form)

Recommended
For

Notes

Methanol 148 g/100 g (at 20°C) [3] LC-MS, general

storage

Excellent solubility; commonly

used for MS applications.

Ethanol Soluble [3] General use Good, less toxic alternative to

methanol.

Acetone 78.6 g/100 g (at 20°C) [3] GC-MS,

derivatization

High solubility; evaporates

easily for sample reconstitution.

Ethyl Acetate 70 g/100 g (at 20°C) [3] Organic synthesis Good for further chemical

derivatization.

Chloroform Information not found, but

generally good for fatty
acids

NMR

spectroscopy

Deuterated chloroform (CDCl₃)

is the standard solvent for NMR
[4].

Dimethyl
Sulfoxide
(DMSO)

Information not found Biological assays Use if the solution is for cell-
based studies; ensure sterility.

Step-by-Step Procedure

The following workflow outlines the stock preparation process.
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Weigh Tridecanoic acid-d9

Add solvent to volumetric flask

Cap and invert to dissolve

Bring to final volume with solvent

Mix thoroughly and aliquot

Label and store at -20°C

Click to download full resolution via product page

Detailed Instructions:

Weighing: Tare a small weighing boat or vial on the analytical balance. Accurately weigh the desired
mass of Tridecanoic acid-d9 powder. Record the mass.

Transfer: Quantitatively transfer the compound into a clean, dry volumetric flask. For small amounts,
use a powder funnel to avoid loss.

Initial Dissolution: Add a small volume (approximately 50-70% of the final volume) of your chosen
solvent to the flask. Swirl the flask gently to wet the powder and begin dissolution.

Final Volume: Once the compound is mostly dissolved, carefully add solvent to the calibration mark
on the neck of the volumetric flask. Use a Pasteur pipette for the final additions to avoid exceeding

the mark.
Mixing: Cap the flask securely and invert it repeatedly until the solution appears homogeneous and

no solid particles remain.
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Aliquoting (Recommended): To avoid repeated freeze-thaw cycles, immediately aliquot the stock

solution into smaller, sterile vials (e.g., 1.5 mL LC-MS vials).
Storage: Label all vials clearly with the compound name, concentration, date, solvent, and your

initials. Store the aliquots at -20°C or lower [1].

Concentration Calculation

Calculate the concentration of your stock solution using the formula:

Concentration (mM) = [Mass (mg) / Molecular Weight (g/mol)] / Volume (L)

Example:

Mass weighed = 11.17 mg
Molecular Weight = 223.40 g/mol

Final Volume = 5.00 mL = 0.00500 L
Concentration = (11.17 mg / 223.40 g/mol) / 0.00500 L = 10.0 mM

Quality Control and Verification

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an excellent technique to confirm the identity and isotopic purity of Tridecanoic acid-d9. Prepare a

sample in a deuterated solvent like Chloroform-d (CDCl₃) [4].

Expected Result: The ¹H NMR spectrum should show a significant reduction or complete absence of
proton signals corresponding to the nine deuterated methylene (-CH₂-) groups, compared to the

spectrum of non-deuterated Tridecanoic acid [5]. The characteristic signal for the carboxylic acid
proton (-COOH) may still be visible.

Mass Spectrometry (MS)

MS is the primary application for this compound as an internal standard.

Expected Result: When analyzed by GC-MS or LC-MS, Tridecanoic acid-d9 should produce a

molecular ion peak that is 9 atomic mass units (amu) higher than that of the non-deuterated
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compound (which has a molecular weight of 214.34 g/mol [2] [6] [3]). This mass shift allows for clear

distinction from the analytic in the sample.

Application Note: Use as an Internal Standard

The following workflow demonstrates how Tridecanoic acid-d9 is typically used for quantitative analysis.

Add known amount of
Tridecanoic acid-d9 to sample

Extract and process
sample

Analyze via GC-MS or LC-MS

Measure analyte/
internal standard ratio

Calculate analyte concentration
using calibration curve

Click to download full resolution via product page

Key Points:

Consistent Addition: Add the same volume of your stock solution to all calibration standards, quality
controls, and unknown samples before any processing steps [7].

Compensation: The deuterated internal standard corrects for losses during extraction, matrix effects,
and instrument variability, as it behaves almost identically to the analyte but can be distinguished by

MS.
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Calibration: The ratio of the analyte's peak area to the internal standard's peak area is used to

generate a calibration curve for accurate quantification.

Safety and Storage

Handling: The non-deuterated form is labeled as an irritant (H315, H319, H335) [3]. Handle

Tridecanoic acid-d9 with care in a well-ventilated fume hood to avoid inhalation or contact.
Storage (Bulk Powder): The unopened compound should be stored under the recommended

conditions provided in the Certificate of Analysis, typically at -20°C [1].
Storage (Stock Solution): Store aliquots at -20°C or lower. Avoid repeated freezing and thawing to

maintain stability and concentration accuracy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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